Cas no 2171619-31-9 (2-N-tert-butyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynamidoacetic acid)
2-N-tert-butyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynamidoacetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-N-tert-butyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynamidoacetic acid
- 2-[N-tert-butyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hex-4-ynamido]acetic acid
- EN300-1473174
- 2171619-31-9
-
- Inchi: 1S/C27H30N2O5/c1-5-6-15-23(25(32)29(16-24(30)31)27(2,3)4)28-26(33)34-17-22-20-13-9-7-11-18(20)19-12-8-10-14-21(19)22/h7-14,22-23H,15-17H2,1-4H3,(H,28,33)(H,30,31)
- InChI Key: YXIOBOHVZPCASC-UHFFFAOYSA-N
- SMILES: O(C(NC(CC#CC)C(N(CC(=O)O)C(C)(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2
Computed Properties
- Exact Mass: 462.21547206g/mol
- Monoisotopic Mass: 462.21547206g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 34
- Rotatable Bond Count: 9
- Complexity: 798
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 95.9Ų
2-N-tert-butyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynamidoacetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1473174-1.0g |
2-[N-tert-butyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hex-4-ynamido]acetic acid |
2171619-31-9 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-1473174-50mg |
2-[N-tert-butyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hex-4-ynamido]acetic acid |
2171619-31-9 | 50mg |
$2829.0 | 2023-09-29 | ||
| Enamine | EN300-1473174-100mg |
2-[N-tert-butyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hex-4-ynamido]acetic acid |
2171619-31-9 | 100mg |
$2963.0 | 2023-09-29 | ||
| Enamine | EN300-1473174-250mg |
2-[N-tert-butyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hex-4-ynamido]acetic acid |
2171619-31-9 | 250mg |
$3099.0 | 2023-09-29 | ||
| Enamine | EN300-1473174-500mg |
2-[N-tert-butyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hex-4-ynamido]acetic acid |
2171619-31-9 | 500mg |
$3233.0 | 2023-09-29 | ||
| Enamine | EN300-1473174-1000mg |
2-[N-tert-butyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hex-4-ynamido]acetic acid |
2171619-31-9 | 1000mg |
$3368.0 | 2023-09-29 | ||
| Enamine | EN300-1473174-2500mg |
2-[N-tert-butyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hex-4-ynamido]acetic acid |
2171619-31-9 | 2500mg |
$6602.0 | 2023-09-29 | ||
| Enamine | EN300-1473174-5000mg |
2-[N-tert-butyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hex-4-ynamido]acetic acid |
2171619-31-9 | 5000mg |
$9769.0 | 2023-09-29 | ||
| Enamine | EN300-1473174-10000mg |
2-[N-tert-butyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hex-4-ynamido]acetic acid |
2171619-31-9 | 10000mg |
$14487.0 | 2023-09-29 |
2-N-tert-butyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynamidoacetic acid Related Literature
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
-
Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
Additional information on 2-N-tert-butyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynamidoacetic acid
Recent Advances in the Study of 2-N-tert-butyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynamidoacetic acid (CAS: 2171619-31-9)
The compound 2-N-tert-butyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynamidoacetic acid (CAS: 2171619-31-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and implications for drug development.
Recent studies have highlighted the role of 2-N-tert-butyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynamidoacetic acid as a key intermediate in the synthesis of peptide-based therapeutics. The compound's alkyne functionality and Fmoc-protected amine group make it particularly useful for click chemistry applications, enabling the efficient conjugation of bioactive molecules. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of targeted drug delivery systems, where it served as a linker for attaching cytotoxic agents to tumor-specific antibodies.
In terms of biological activity, preliminary in vitro studies have shown that derivatives of 2171619-31-9 exhibit promising inhibitory effects on specific protein-protein interactions involved in inflammatory pathways. Research conducted at the University of Cambridge (2024) revealed that structural analogs of this compound could modulate the NF-κB signaling pathway with nanomolar potency, suggesting potential applications in the treatment of chronic inflammatory diseases.
The synthetic accessibility of 2-N-tert-butyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynamidoacetic acid has also been a focus of recent investigations. A team at MIT developed an optimized synthetic route that improved the overall yield from 42% to 68% while reducing the number of purification steps. This advancement, published in Organic Process Research & Development (2024), significantly enhances the compound's viability for large-scale production in pharmaceutical applications.
Looking forward, researchers are exploring the potential of 2171619-31-9 as a building block for PROTAC (Proteolysis Targeting Chimera) molecules. Its structural features make it particularly suitable for linking target-binding ligands to E3 ubiquitin ligase recruiters, as demonstrated in recent work at Stanford University. This application could open new avenues for targeted protein degradation therapies in oncology and neurodegenerative diseases.
In conclusion, 2-N-tert-butyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynamidoacetic acid represents a versatile and promising compound in medicinal chemistry. Its dual functionality, synthetic tractability, and emerging biological activities position it as a valuable tool for both basic research and drug discovery efforts. Future studies will likely focus on expanding its applications in targeted therapies and further optimizing its pharmacological properties.
2171619-31-9 (2-N-tert-butyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynamidoacetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)